17,20-dimethyl Prostaglandin F1α
Overview
Description
17,20-dimethyl PGF1α is an analog of the limaprost family with structural modifications intended to give it a prolonged half-life and greater potency. Limaprost is an analog of PGE1 which is orally active in both rats and guinea pigs. The additional methyl groups in the lower side chain confer a 10-1,000 fold increase in potency over the parent compound. 17,20-dimethyl PGF1α has lower side chain modifications identical to limaprost. There are no published reports describing the pharmacology of 17,20-dimethyl PGF1α.
Scientific Research Applications
Prostaglandin Synthesis and Metabolism
Prostaglandin synthesis and metabolism are critical areas of research for understanding the role of 17,20-dimethyl Prostaglandin F1α. Studies have shown that various prostaglandins, including prostaglandin F1α, undergo metabolic processes in different tissues. For instance, in rat liver mitochondria, prostaglandins are subjected to β-oxidation, converting them into corresponding homologues, which indicates the body's ability to metabolize and regulate these compounds (Hamberg, 1968). Similarly, the metabolism of prostaglandin F1α in the rat stomach involves conversion into metabolites like 15-keto-prostaglandin F1α, indicating specific enzymatic pathways for prostaglandin metabolism in different organs (Pace-Asciak et al., 1970).
Role in Vascular and Tissue Functions
The role of prostaglandins, including derivatives of prostaglandin F1α, in vascular and tissue functions is another key area of research. 6-Keto-prostaglandin F1α, a breakdown product of prostacyclin, serves as an indicator of prostacyclin formation in vivo and in vitro, revealing its importance in vascular functions (Wilson, 1995). Moreover, the synthesis of prostacyclin in rat cerebral microvessels and the choroid plexus, and its breakdown into 6-keto-prostaglandin F1α, suggests significant roles in cerebral microvasculature (Goehlert et al., 1981).
Pharmacological Studies
Pharmacological studies have examined the effects of various prostaglandins, including F1α derivatives, on different physiological systems. For instance, the study of the effects of prostaglandins on the intraocular pressure of rabbits highlighted the distinct physiological responses elicited by different prostaglandins, including prostaglandin F1α (Beitch & Eakins, 1969). Similarly, the synthesis and smooth muscle activity of prostaglandin antagonists related to prostaglandins E1 and F1α provide insights into the potential clinical applications and physiological roles of these compounds (Fried et al., 1969).
Properties
Molecular Formula |
C22H40O5 |
|---|---|
Molecular Weight |
384.6 |
InChI |
InChI=1S/C22H40O5/c1-3-4-9-16(2)14-17(23)12-13-19-18(20(24)15-21(19)25)10-7-5-6-8-11-22(26)27/h12-13,16-21,23-25H,3-11,14-15H2,1-2H3,(H,26,27)/b13-12+/t16-,17+,18+,19+,20-,21+/m0/s1 |
InChI Key |
GBYMYPWDCSUFAK-SXCZBBCHSA-N |
SMILES |
O[C@@H]1[C@H](CCCCCCC(O)=O)[C@@H](/C=C/[C@@H](O)C[C@@H](C)CCCC)[C@H](O)C1 |
Synonyms |
17,20-dimethyl PGF1α |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
